Cas no 27613-36-1 (5-formyl-2-methylbenzonitrile)

5-Formyl-2-methylbenzonitrile is a versatile aromatic nitrile compound featuring both formyl and methyl substituents on its benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The formyl group offers reactivity for condensation and nucleophilic addition reactions, while the nitrile functionality allows for further derivatization, such as hydrolysis or reduction. Its well-defined molecular architecture ensures consistent performance in multi-step synthetic routes. The compound is typically supplied in high purity, ensuring reliable results in research and industrial applications. Its stability under standard storage conditions further enhances its utility as a synthetic building block.
5-formyl-2-methylbenzonitrile structure
5-formyl-2-methylbenzonitrile structure
Product Name:5-formyl-2-methylbenzonitrile
CAS No:27613-36-1
MF:C9H7NO
MW:145.157982110977
MDL:MFCD12197728
CID:251310
PubChem ID:18187148
Update Time:2025-05-27

5-formyl-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,5-formyl-2-methyl-
    • 5-FORMYL-2-METHYLBENZONITRILE
    • 3-cyano-4-methylbenzaldehyde
    • 5-formyl-2-methyl-benzonitrile
    • AGN-PC-01RI28
    • BBL014475
    • SBB050484
    • Benzonitrile, 5-formyl-2-methyl- (9CI)
    • SCHEMBL6435855
    • DS-11574
    • EN300-2991192
    • MGIDYGYXTDXIGD-UHFFFAOYSA-N
    • CS-0144657
    • MFCD12197728
    • BB 0240288
    • 27613-36-1
    • DTXSID50592687
    • Z1201626331
    • FT-0683297
    • AKOS005172520
    • A918338
    • Benzonitrile, 5-formyl-2-methyl-
    • J-016826
    • DB-118450
    • XH1284
    • ALBB-010674
    • 5-formyl-2-methylbenzonitrile
    • MDL： MFCD12197728
    • Inchi： 1S/C9H7NO/c1-7-2-3-8(6-11)4-9(7)5-10/h2-4,6H,1H3
    • InChI Key： MGIDYGYXTDXIGD-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC(C)=C(C#N)C=1

Computed Properties

  • Exact Mass: 145.05281
  • Monoisotopic Mass: 145.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Boiling Point: 235.5±20.0°C at 760 mmHg
  • PSA: 40.86
  • LogP: 1.67918

5-formyl-2-methylbenzonitrile Security Information

5-formyl-2-methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM251876-10g
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 27613-36-1 95%
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Chemenu
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Alichem
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Alichem
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TRC
F701370-10mg
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 45.00 2021-08-12
TRC
F701370-50mg
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 60.00 2021-08-12
TRC
F701370-100mg
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Chemenu
CM251876-10g
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Chemenu
CM251876-25g
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5-formyl-2-methylbenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:27613-36-1)5-formyl-2-methylbenzonitrile
Order Number:A918338
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:05
Price ($):372.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:27613-36-1)5-formyl-2-methylbenzonitrile
A918338
Purity:99%
Quantity:5g
Price ($):372.0
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